Cas no 896285-13-5 (N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide)

• Product Name: N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide
• CAS No: 896285-13-5
• MF: C₂₃H₂₉N₃O₄S
• MW: 443.559064626694
• CID: 5904353
• PubChem ID: 16829999
• Update Time: 2025-08-02

N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3,5-dimethylphenyl)-N2-[[1-[(2,5-dimethylphenyl)sulfonyl]-2-pyrrolidinyl]methyl]-
• N1-(3,5-dimethylphenyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• N-{[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}-N'-(3,5-dimethylphenyl)ethanediamide
• SR-01000023481-1
• F2574-0537
• 896285-13-5
• AKOS024661861
• SR-01000023481
• N'-(3,5-dimethylphenyl)-N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide

• Inchi： 1S/C23H29N3O4S/c1-15-7-8-18(4)21(13-15)31(29,30)26-9-5-6-20(26)14-24-22(27)23(28)25-19-11-16(2)10-17(3)12-19/h7-8,10-13,20H,5-6,9,14H2,1-4H3,(H,24,27)(H,25,28)
• InChI Key： NMDNXAPACJQBRB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)C(NCC1CCCN1S(C1=CC(C)=CC=C1C)(=O)=O)=O

Computed Properties

• Exact Mass: 443.18787759g/mol
• Monoisotopic Mass: 443.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• pka: 11?+-.0.70(Predicted)

Additional information on N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide

Professional Introduction to N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide (CAS No. 896285-13-5)

N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 896285-13-5, represents a novel molecular entity with a unique structural framework that combines aromatic sulfonamide functionalities with a pyrrolidine scaffold. The presence of multiple substituents, including dimethyl groups on both the benzenesulfonyl and phenyl rings, imparts distinct electronic and steric properties that make this molecule of particular interest for further exploration.

The chemical structure of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide can be described as a conjugated system featuring a central pyrrolidine ring connected to two distinct aromatic moieties through amide linkages. The sulfonamide group (–SO₂NH₂) at the 1-position of the pyrrolidine ring is a key pharmacophore that is known to interact with biological targets in various ways. This moiety is further enhanced by the dimethyl substitution at the 2- and 5-positions of the benzenesulfonyl group, which modulates the compound's solubility, metabolic stability, and binding affinity.

The phenyl ring at the 3-position of the ethanediamide moiety carries dimethyl substituents at the 3- and 5-positions, which contribute to the overall lipophilicity of the molecule. Such structural features are often engineered to optimize pharmacokinetic profiles and target specificity. In recent years, there has been growing interest in designing molecules with multiple pharmacophores embedded within a single scaffold, as this approach can lead to synergistic effects and improved therapeutic outcomes. N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide exemplifies this trend by integrating both sulfonamide and amide functionalities into a single molecular entity.

From a synthetic chemistry perspective, the preparation of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide involves multi-step reactions that require careful control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the pyrrolidine core, followed by functionalization with the sulfonamide group and subsequent attachment of the dimethylphenylamino moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with high efficiency and selectivity.

The biological activity of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide has been explored in several preclinical studies aimed at identifying potential therapeutic applications. The sulfonamide group is known to exhibit interactions with enzymes and receptors involved in various metabolic pathways, making this compound a promising candidate for drug discovery efforts focused on modulating these pathways. Preliminary studies suggest that this molecule may possess inhibitory activity against certain enzymes relevant to inflammatory diseases and cancer metabolism.

In addition to its potential therapeutic applications, N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide has also attracted interest from researchers studying molecular recognition and supramolecular chemistry. The combination of aromatic rings with polar functional groups creates opportunities for designing compounds with specific binding properties. Such molecules could be used in drug delivery systems or as probes for studying protein-ligand interactions at an atomic level.

The latest advancements in computational chemistry have enabled more accurate predictions of the pharmacological properties of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide. Molecular docking simulations have been performed to evaluate its binding affinity to various biological targets, including enzymes and receptors implicated in human diseases. These studies have provided valuable insights into how structural modifications can influence binding interactions and have guided further optimization efforts.

The future development of N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N'-(3,5-dimethylphenyl)ethanediamide will likely involve interdisciplinary approaches that integrate synthetic organic chemistry with computational modeling and biophysical techniques. By leveraging these complementary methodologies, researchers can accelerate the discovery process and identify novel derivatives with enhanced biological activity or improved pharmacokinetic profiles. The compound's unique structural features make it a versatile platform for exploring new chemical space and developing next-generation therapeutics.